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Compound of Interest

Compound Name: G140

Cat. No.: B1192762

G140: Application Notes for Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

G140 is a potent and selective small-molecule inhibitor of human cyclic GMP-AMP synthase
(cGAS).[1][2] cGAS is a key cytosolic DNA sensor that, upon activation by double-stranded
DNA (dsDNA), triggers the STING (stimulator of interferon genes) pathway, leading to the
production of type | interferons and other pro-inflammatory cytokines.[2] This pathway is
integral to the innate immune response to pathogens but is also implicated in the pathogenesis
of autoimmune and inflammatory diseases. G140 offers a valuable tool for studying the cGAS-
STING signaling cascade and holds therapeutic potential for cGAS-driven pathologies.[2]

Data Summary

The following table summarizes the key quantitative data for G140, providing a reference for its
potency and cytotoxic profile in relevant cell-based assays.
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. Cell Line /
Parameter Species Value Notes
System
) ) Potent inhibitor
Biochemical
IC50 Human cGAS 14.0 nM of human cGAS.
Assay
[1]
Less potent
] ] against mouse
Biochemical S
IC50 Mouse cGAS 442 nM cGAS, indicating
Assay _
species
selectivity.[3]
Inhibition of
Primary Human IFNB1 and
Cellular IC50 Human <1 uM
Macrophages CXCL10 mRNA
expression.[4]
Concentration
used for
significant
Cellular IC90 Human ~10 uM THP-1 cells o
inhibition of the
cGAS pathway.
[3]
Provides a
significant
LD50 Human >100 pM THP-1 cells window between

efficacy and
toxicity.[3][4]

Signaling Pathway

G140 exerts its inhibitory effect on the cGAS-STING signaling pathway. The diagram below

illustrates the canonical pathway and the point of inhibition by G140.
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Caption: The cGAS-STING signaling pathway and G140's mechanism of action.
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Experimental Protocols

Protocol 1: Inhibition of dsDNA-induced Cytokine
Expression in THP-1 Monocytes

This protocol details the steps to assess the inhibitory effect of G140 on the production of
interferon-p (IFN-) in response to dsDNA stimulation in the human monocytic cell line THP-1.

Materials:
THP-1 cells (ATCC TIB-202)

RPMI-1640 medium supplemented with 10% FBS, 100 U/mL penicillin, and 100 pg/mL
streptomycin

G140 (prepare stock solution in DMSO)
Herring Testes DNA (dsDNA)

Transfection reagent (e.g., Lipofectamine 3000)
Opti-MEM | Reduced Serum Medium
Phosphate-Buffered Saline (PBS)

Reagents for RNA extraction and gRT-PCR (e.g., TRIzol, cDNA synthesis kit, SYBR Green
master mix)

Primers for IFNB1 and a housekeeping gene (e.g., GAPDH)
Procedure:

o Cell Culture: Culture THP-1 cells in RPMI-1640 complete medium at 37°C in a humidified
atmosphere with 5% CO2. Maintain cell density between 1 x 10"5 and 1 x 10”6 cells/mL.

o Cell Seeding: Seed THP-1 cells in 24-well plates at a density of 5 x 10”5 cells per well in 500
uL of complete medium.
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e G140 Treatment: Prepare serial dilutions of G140 in complete medium. Pre-treat the cells by
adding the desired final concentrations of G140 (e.g., 0.1, 1, 10 uM) or DMSO as a vehicle
control. Incubate for 1-2 hours.

o dsDNA Transfection:

[e]

In a separate tube, dilute 2 pg of dsDNA into 50 uL of Opti-MEM.

o In another tube, dilute the transfection reagent according to the manufacturer's instructions
in 50 pL of Opti-MEM.

o Combine the diluted dsDNA and transfection reagent, mix gently, and incubate at room
temperature for 15-20 minutes to allow complex formation.

o Add the dsDNA-transfection reagent complex dropwise to the wells containing the G140-
treated cells.

¢ Incubation: Incubate the cells for 6-8 hours at 37°C.

» RNA Extraction: Harvest the cells and extract total RNA using a suitable method (e.g., TRIzol
reagent) following the manufacturer's protocol.

e RT-PCR Analysis:
o Synthesize cDNA from the extracted RNA.

o Perform quantitative real-time PCR (gRT-PCR) using primers for IFNB1 and the
housekeeping gene.

o Analyze the data using the AACt method to determine the relative expression of IFNB1
MRNA, normalized to the housekeeping gene and compared to the vehicle-treated control.

Experimental Workflow

The following diagram outlines a general workflow for investigating the effects of G140 in a cell-
based assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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